5-Iodo-2,4-dimethyl-1H-imidazole

• IUPAC Name: 4-iodo-2,5-dimethyl-1H-imidazole
• InChI: InChI=1S/C5H7IN2/c1-3-5(6)8-4(2)7-3/h1-2H3,(H,7,8)
• InChI Key: GMGMFDAYRXIPQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C)I
• Molecular Formula: C5H7IN2
• Molecular Weight: 222.03 g/mol
• CAS No.: 631897-38-6

Description

5-Iodo-2,4-dimethyl-1H-imidazole is a chemical compound that belongs to the class of imidazoles. Imidazoles are heterocyclic compounds that are key components to functional molecules used in a variety of everyday applications.

Synthesis Analysis

The synthesis of substituted imidazoles, like this compound, has seen recent advances. The process involves the formation of bonds during the formation of the imidazole. The methodologies used are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an imidazole ring, which is a five-membered ring with three carbon atoms, two nitrogen atoms, and two double bonds.

Chemical Reactions Analysis

Imidazole derivatives, like this compound, are key components to functional molecules that are used in a variety of everyday applications. They are involved in a variety of chemical reactions, with an emphasis placed on the bonds constructed during the formation of the imidazole.

Scientific Research Applications

Chemical Reactivity and Synthesis

5-Iodo-2,4-dimethyl-1H-imidazole is a part of the imidazole family, which is known for its diverse chemical reactivity. Imidazole derivatives, including this compound, are extensively used in the synthesis of various compounds due to their electron-rich characteristic, allowing them to bind readily with a variety of enzymes and receptors in biological systems. This property makes them valuable in medicinal chemistry for creating compounds with broad bioactivities, including anticancer, antifungal, antibacterial, and anti-inflammatory agents among others (Zhang et al., 2014).

Intermediate in Reduction Reactions

Imidazol-5-yl radicals, which can be generated from compounds like this compound, serve as reactive intermediates in reduction reactions. These radicals are involved in the synthesis of other imidazole derivatives through processes such as the reduction of 5-bromo-1,2-dimethylimidazole, showcasing the role of this compound in creating new chemical entities (Bowman & Taylor, 1990).

Photophysical Properties

The iodine-mediated oxidative desulfurization promoted cyclization of N-2-pyridylmethyl thioamides, leading to the formation of 2-azaindolizines, demonstrates the photophysical applications of compounds related to this compound. The synthesized 2-azaindolizines, which can be derived from imidazole precursors, show potential in the development of fluorescent compounds for various applications (Shibahara et al., 2006).

Spectroscopic Characterization and Computational Study

The spectroscopic characterization and computational studies of imidazole derivatives provide insights into their reactivity and potential applications in medicinal chemistry. Such studies, including those on this compound derivatives, help in understanding their interaction with biological systems and their potential as therapeutic agents (Hossain et al., 2018).

Protolytic and Antithyroid Properties

Research into the protolytic properties and reactions with molecular iodine of imidazole derivatives like this compound reveals their potential as antithyroid agents. This highlights the therapeutic applications of imidazole compounds in treating thyroid-related conditions (Ivolgina et al., 2020).

Mechanism of Action

Target of Action

5-Iodo-2,4-dimethyl-1H-imidazole is a type of imidazole, a class of organic compounds that are key components in a variety of everyday applications . The primary targets of imidazoles are often diverse, depending on the specific functional groups and substitution patterns around the ring . .

Mode of Action

Imidazoles in general are known to interact with their targets through various mechanisms, often involving the formation of bonds during the synthesis of the imidazole . The specific interactions of this compound with its targets would depend on the nature of these targets and the biochemical context.

Biochemical Pathways

Imidazoles are known to be involved in a diverse range of applications, from pharmaceuticals and agrochemicals to dyes for solar cells, functional materials, and catalysis . The effects on these pathways would depend on the specific targets of the compound and their roles in these pathways.